N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide
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Description
N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H19FN2O3 and its molecular weight is 366.392. The purity is usually 95%.
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Scientific Research Applications
Photophysics and Fluorescence Sensing
A Schiff base compound, 2-[(naphthalen-1-ylmethylimino)-methyl]-naphthalen-1-ol, has been synthesized and characterized to function as a fluorosensor for Cu²⁺ and Zn²⁺ ions selectively through significant fluorescence enhancement. This enhancement is attributed to the perturbation of Cu²⁺/Zn²⁺ ion-induced Photo-induced Electron Transfer (PET) mechanism. The selectivity for these metal ions is due to a strong binding interaction, showcasing the potential of naphthalene derivatives in selective fluorescence sensing with applications in detecting transition metal ions down to micromolar concentrations (Paul, Kar, & Guchhait, 2011).
Catalysis and Organic Synthesis
N-Hydroxyimides, including derivatives related to naphthalene structures, have been utilized as catalysts for the aerobic oxidation of alkylaromatic hydrocarbons to hydroperoxides in ionic liquids. This process demonstrates the capability of naphthalene-based compounds to act as efficient catalysts in organic reactions, offering a greener alternative to traditional organic solvents and highlighting their role in sustainable chemistry practices (Dobras & Orlińska, 2018).
Properties
IUPAC Name |
N'-(3-fluoro-4-methylphenyl)-N-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C21H19FN2O3/c1-13-9-10-15(11-18(13)22)24-21(27)20(26)23-12-19(25)17-8-4-6-14-5-2-3-7-16(14)17/h2-11,19,25H,12H2,1H3,(H,23,26)(H,24,27) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPDLWYLMQLZNSD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)O)F |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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